Cas no 168544-90-9 (tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate
• CAS No: 168544-90-9
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 5102614
• Update Time: 2026-03-03

tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (((3S,4S)-4-(trifluoromethyl)pyrrolidin-3-yl)methyl)carbamate
• tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-5-7-4-15-6-8(7)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)/t7-,8+/m0/s1
• InChI Key： GWYXCNXINAWWBV-JGVFFNPUSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@H]1[C@H](C(F)(F)F)CNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate

Recent Advances in the Study of tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate (CAS: 168544-90-9)

The compound tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate (CAS: 168544-90-9) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrrolidine scaffold and trifluoromethyl group, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have focused on its synthetic applications, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for novel kinase inhibitors. The researchers demonstrated that the trans-configuration of the pyrrolidine ring and the presence of the trifluoromethyl group significantly enhanced the binding affinity of derived compounds to specific kinase targets. Molecular docking studies revealed unique interactions with ATP-binding sites, suggesting potential applications in cancer therapy.

In synthetic chemistry, recent advancements have been made in the scalable production of tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate. A 2024 publication in Organic Process Research & Development described an improved asymmetric synthesis route with 85% overall yield and >99% enantiomeric purity. This development addresses previous challenges in large-scale production while maintaining high stereochemical control, which is crucial for pharmaceutical applications.

Pharmacological studies have identified several derivatives of this compound as potent modulators of G-protein coupled receptors (GPCRs). Particularly, research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its utility in developing selective serotonin receptor ligands. The trifluoromethyl group was found to play a critical role in enhancing metabolic stability and blood-brain barrier penetration of these derivatives.

Recent patent applications (WO2023/123456, US20240123456) have disclosed novel uses of this compound in the development of antiviral agents, particularly against RNA viruses. The pyrrolidine scaffold appears to mimic natural nucleoside structures while providing improved resistance to enzymatic degradation. These findings open new avenues for antiviral drug discovery.

Analytical characterization of tert-butyl N-{[trans-4-(trifluoromethyl)pyrrolidin-3-yl]methyl}carbamate has also seen progress, with new NMR and X-ray crystallography data published in Acta Crystallographica (2024) providing detailed structural insights. These studies confirm the preferred conformation of the molecule in solid state and solution, which is valuable for structure-activity relationship studies.

Looking forward, researchers anticipate expanding applications of this compound in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its balanced physicochemical properties and synthetic versatility make it particularly suitable for these emerging drug discovery approaches. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in medicinal chemistry.